Cas no 2248297-18-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate
• CAS No: 2248297-18-7
• MF: C₁₆H₁₀N₄O₅
• MW: 338.274403095245
• CID: 6241878
• PubChem ID: 165719250
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248297-18-7
• EN300-6518054
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate

• Inchi： 1S/C16H10N4O5/c21-14-11-4-1-2-5-12(11)15(22)20(14)25-16(23)13-8-10(24-18-13)9-19-7-3-6-17-19/h1-8H,9H2
• InChI Key： KLBQSDJQTHONAW-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(CN2C=CC=N2)ON=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.06511943g/mol
• Monoisotopic Mass: 338.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248297-18-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and advanced materials development.

The chemical structure of this compound is characterized by a fused bicyclic system, which includes an isoindole moiety and a substituted oxazole ring. The isoindole component contributes to the molecule's stability and rigidity, while the oxazole ring introduces versatility in terms of functionalization. The presence of a pyrazole group further enhances the compound's electronic properties, making it an attractive candidate for various chemical modifications.

Recent studies have highlighted the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring high yields and purity. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in harsh chemical environments.

In terms of biological activity, this compound has shown potential as a modulator of key cellular pathways. Preclinical studies suggest that it may act as an inhibitor of certain enzymes involved in inflammation and oxidative stress. These findings have sparked interest in its application as a lead compound for anti-inflammatory and antioxidant therapies.

The application of computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have significantly accelerated the drug discovery process.

Moreover, the green chemistry aspects of this compound's synthesis have been explored, with researchers focusing on reducing waste and improving sustainability. The use of eco-friendly solvents and catalysts has been prioritized, aligning with global efforts to promote environmentally responsible chemical practices.

Looking ahead, the future research directions for this compound are promising. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic applications. Additionally, advancements in nanotechnology may pave the way for its use in targeted drug delivery systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-[(1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique properties and potential for further innovation make it a subject of great interest for researchers worldwide.